Cas no 149680-90-0 (4,4-dicyclopropylbutanoic acid)

• Product Name: 4,4-dicyclopropylbutanoic acid
• CAS No: 149680-90-0
• Molecular Formula: C₁₀H₁₆O₂
• Molecular Weight: 168.232843399048
• CID: 6460811
• PubChem ID: 10820997

4,4-dicyclopropylbutanoic acid Properties

Names and Identifiers

• 4,4-dicyclopropylbutanoic acid
• Cyclopropanebutanoic acid, γ-cyclopropyl-

• InChIKey： CHFMNQOZLHUKBF-UHFFFAOYSA-N
• Inchi： 1S/C10H16O2/c11-10(12)6-5-9(7-1-2-7)8-3-4-8/h7-9H,1-6H2,(H,11,12)
• SMILES： C1(C(C2CC2)CCC(O)=O)CC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 168.115029749g/mol
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 279.3±8.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)
• Density: 1.182±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates